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Compound of Interest

Compound Name: Fluo-8 AM

Cat. No.: B3026470

For researchers, scientists, and drug development professionals utilizing Fluo-8 AM, a
fluorescent calcium indicator, ensuring its proper disposal is a critical component of laboratory
safety and environmental responsibility. Adherence to correct disposal protocols minimizes
risks and ensures compliance with regulatory standards.

Immediate Safety and Handling Considerations

Fluo-8 AM is typically supplied as a solid and is soluble in dimethyl sulfoxide (DMSO).[1] While
some safety data sheets (SDS) classify Fluo-8 AM as not a dangerous substance according to
the Globally Harmonized System (GHS), other sources indicate that it may cause skin and eye
irritation.[2][3] Therefore, it is prudent to handle this compound with appropriate personal
protective equipment (PPE), including gloves, eye protection, and a lab coat. Avoid creating
dust and prevent the chemical from coming into contact with skin or eyes.[4]

Step-by-Step Disposal Protocol

Given the nature of Fluo-8 AM and its common use in laboratories, a multi-step disposal
process is recommended. This procedure is based on general best practices for chemical
waste and should be adapted to comply with your institution's specific guidelines and local
regulations.[2][4][5]

e Segregation of Waste:
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o Solid Waste: Collect any unused or expired solid Fluo-8 AM, as well as any lab materials
heavily contaminated with the solid (e.g., weighing papers, pipette tips), in a clearly
labeled, sealed container designated for chemical waste.

o Liquid Waste (DMSO Stock Solutions): Unused or waste solutions of Fluo-8 AM in DMSO
should be collected in a separate, sealed, and clearly labeled waste container for
flammable organic solvents.

o Agueous Solutions: Dilute aqueous solutions containing Fluo-8 AM from experiments
(e.g., cell culture media) should be collected in a designated aqueous waste container. Do
not pour these solutions down the drain unless explicitly permitted by your institution's
environmental health and safety (EHS) office.[4] Some guidelines suggest that dilute
solutions of non-mutagenic dyes may be eligible for drain disposal, but this must be
confirmed locally.[6]

» Waste Container Labeling: All waste containers must be clearly labeled with the full chemical
name ("Fluo-8 AM"), the solvent (e.g., "in DMSQ"), and the appropriate hazard warnings
(e.g., "Caution: Chemical Waste").

o Storage of Waste: Store waste containers in a designated, well-ventilated, and cool
secondary containment area away from incompatible materials.[4]

e Arranging for Disposal: Contact your institution's EHS office to schedule a pickup for the
chemical waste. Do not attempt to dispose of the chemical waste through regular trash or
sewer systems without prior approval.[4]

Quantitative Data Summary

For quick reference, the key chemical and physical properties of Fluo-8 AM are summarized in
the table below.
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Property Value

CAS Number 1345980-40-6[1][7]
Molecular Formula C50H50N2023[8]
Molecular Weight 1046.94 g/mol [8]
Form Solid[8]

Solubility Soluble in DMSO[1][8]
Excitation Maximum ~490 nm([8]

Emission Maximum ~520 nm([8]

Calcium Kd ~390 nM[1][8]

Disposal Workflow

The logical flow for the proper disposal of Fluo-8 AM is illustrated in the diagram below.
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Caption: Workflow for the proper disposal of Fluo-8 AM waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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